Cas no 78868-40-3 ({4-[5-(4-chlorophenyl)isoxazol-3-yl]phenyl}acetic acid)

• Product Name: {4-[5-(4-chlorophenyl)isoxazol-3-yl]phenyl}acetic acid
• CAS No: 78868-40-3
• MF: C₁₇H₁₂ClNO₃
• MW: 313.735083580017
• CID: 1793266
• PubChem ID: 3061210
• Update Time: 2025-04-21

{4-[5-(4-chlorophenyl)isoxazol-3-yl]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {4-[5-(4-chlorophenyl)isoxazol-3-yl]phenyl}acetic acid
• 2-[4-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]phenyl]acetic acid
• 4-(5-p-Chlorophenylisoxazol-3-yl)phenylacetic acid
• DTXSID00229350
• BRN 4504816
• 78868-40-3
• Benzeneacetic acid, 4-(5-(4-chlorophenyl)-3-isoxazolyl)-

• Inchi： 1S/C17H12ClNO3/c18-14-7-5-13(6-8-14)16-10-15(19-22-16)12-3-1-11(2-4-12)9-17(20)21/h1-8,10H,9H2,(H,20,21)
• InChI Key： HZDSJDKZWGUJOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC(CC(=O)O)=CC=2)=NO1

Computed Properties

• Exact Mass: 313.0505709g/mol
• Monoisotopic Mass: 313.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.3Ų